Cas no 1807206-76-3 (Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate)

Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate is a versatile benzoate ester derivative with a reactive chloromethyl group, a cyano substituent, and a nitro functional group, making it a valuable intermediate in organic synthesis. The presence of multiple reactive sites allows for selective modifications, facilitating its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group enables nucleophilic substitution reactions, while the electron-withdrawing nitro and cyano groups enhance reactivity in aromatic substitution and cyclization processes. This compound is particularly useful in the synthesis of heterocyclic frameworks and fine chemicals requiring precise functionalization. Its stability under standard conditions ensures reliable handling and storage.

Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate structure

1807206-76-3 structure

Product Name:Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate

CAS No:1807206-76-3

MF:C₁₁H₉ClN₂O₄

MW:268.653161764145

CID:4947353

Update Time:2025-06-14

Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate
- Inchi： 1S/C11H9ClN2O4/c1-2-18-11(15)9-4-7(6-13)3-8(5-12)10(9)14(16)17/h3-4H,2,5H2,1H3
- InChI Key： IPGFBHWVNXGKGK-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C#N)C=C(C(=O)OCC)C=1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 373
XLogP3: 2.1
Topological Polar Surface Area: 95.9

Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015018239-250mg	Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate	1807206-76-3	97%	250mg	494.40 USD	2021-06-18
Alichem	A015018239-500mg	Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate	1807206-76-3	97%	500mg	798.70 USD	2021-06-18
Alichem	A015018239-1g	Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate	1807206-76-3	97%	1g	1,445.30 USD	2021-06-18

Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245

Additional information on Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate

Research Brief on Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate (CAS: 1807206-76-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate (CAS: 1807206-76-3) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its nitro, cyano, and chloromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate as a key building block for the synthesis of novel tyrosine kinase inhibitors. The study demonstrated that the compound's reactive chloromethyl group facilitates efficient derivatization, enabling the creation of a diverse library of small molecules with potent inhibitory activity against specific cancer-related kinases. The results highlighted its potential as a scaffold for targeted cancer therapies.

Another notable application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was used to develop antimicrobial agents. The study revealed that derivatives of Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate exhibited promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the nitro and cyano groups was found to enhance binding affinity to bacterial targets, while the ethyl ester moiety improved cellular permeability.

Recent advancements in synthetic methodologies have also focused on optimizing the production of Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate. A 2023 Organic Process Research & Development paper described a green chemistry approach using catalytic methods to reduce waste and improve yield. This innovation addresses industrial scalability challenges, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, Ethyl 3-chloromethyl-5-cyano-2-nitrobenzoate (CAS: 1807206-76-3) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features enable diverse functionalization, paving the way for novel therapeutic agents. Ongoing research continues to explore its full potential, particularly in addressing unmet medical needs in oncology and infectious diseases.